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Compound of Interest

Compound Name: Diethanolamine lauryl sulfate

Cat. No.: B093590

FOR IMMEDIATE REFERENCE: ESSENTIAL SAFETY & LOGISTICAL INFORMATION

This document provides crucial safety protocols and logistical plans for the handling and
disposal of Diethanolamine lauryl sulfate (DELS), a common surfactant in laboratory and
pharmaceutical research. Adherence to these guidelines is paramount to ensure the safety of
all personnel and the integrity of your research.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Diethanolamine lauryl sulfate, a complete barrier against potential exposure
Is critical. Prolonged contact can cause skin and eye irritation, and in some cases, more severe
reactions.[1] The following personal protective equipment is mandatory:

o Eye and Face Protection: Chemical safety goggles or a full-face shield are required to
protect against splashes and aerosols.[1]

e Hand Protection: Use of appropriate chemical-resistant gloves is essential. Nitrile, neoprene,
or butyl rubber gloves are recommended. Always inspect gloves for integrity before use and
practice proper glove removal techniques to avoid skin contact.[2]

o Body Protection: A lab coat or a chemical-resistant apron should be worn over personal
clothing. In situations with a higher risk of splashing, a full-body suit may be necessary.
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» Respiratory Protection: While generally not required in a well-ventilated area, a NIOSH-
approved respirator with an organic vapor cartridge may be necessary if aerosols are
generated or if working in an area with inadequate ventilation.

Quantitative Exposure Limits

While specific occupational exposure limits for Diethanolamine lauryl sulfate have not been
established, data for its component, Diethanolamine, provides a valuable reference for
assessing risk.

Chemical .
Agency Exposure Limit Notes
Component
) ) 8-hour Time-Weighted
Diethanolamine OSHA 3 ppm (15 mg/m?)
Average (TWA)[3][4]
10-hour
) ] Recommended
Diethanolamine NIOSH 3 ppm (15 mg/m?3) o
Exposure Limit (REL)
[51[6]
8-hour Threshold Limit
. . Value (TLV) -
Diethanolamine ACGIH 1 mg/m3

Inhalable fraction and
vapor[3][5]

Operational Plan: A Step-by-Step Protocol for Safe
Handling

This protocol outlines the essential steps for safely handling Diethanolamine lauryl sulfate
from receipt to disposal.
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Experimental Protocol:
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e Preparation:

o Designate a specific, well-ventilated area for handling, preferably within a chemical fume
hood.

o Assemble all necessary equipment and reagents, including spill containment materials.
o Don all required personal protective equipment as outlined above.
e Handling:

o Carefully dispense the required amount of Diethanolamine lauryl sulfate, avoiding the
creation of dust or aerosols.

o When preparing solutions, slowly add the Diethanolamine lauryl sulfate to the solvent to

prevent splashing.
e Post-Handling:
o Thoroughly decontaminate the work area with an appropriate cleaning agent.
o Remove PPE in the correct order to prevent cross-contamination.

o Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan: Ensuring Environmental
Responsibility
Proper disposal of Diethanolamine lauryl sulfate and any contaminated materials is crucial to

prevent environmental contamination.

o Waste Collection: All waste materials, including unused product, contaminated PPE, and
cleaning materials, should be collected in a designated, clearly labeled, and sealed
hazardous waste container.[2]

o Waste Segregation: Do not mix Diethanolamine lauryl sulfate waste with other
incompatible chemical waste streams.
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» Disposal Procedure: Dispose of the hazardous waste through your institution's designated
environmental health and safety office, following all local, state, and federal regulations. Do
not pour Diethanolamine lauryl sulfate down the drain.[2]

Hierarchy of Controls: A Framework for Minimizing
Risk
To effectively manage the risks associated with handling Diethanolamine lauryl sulfate, a

hierarchical approach to safety controls should be implemented. This framework prioritizes the
most effective control measures.

east Effective

Click to download full resolution via product page

» Elimination/Substitution: If possible, consider if a less hazardous chemical can be used in
your experimental protocol.
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o Engineering Controls: The primary engineering control for handling Diethanolamine lauryl
sulfate is a certified chemical fume hood to minimize inhalation exposure.[2]

o Administrative Controls: Implement standard operating procedures (SOPs) for handling and
disposal, and ensure all personnel receive comprehensive training on these procedures and
the associated hazards.

o Personal Protective Equipment (PPE): As detailed above, PPE is the last line of defense and
must be used in conjunction with other control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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